Cas no 85851-84-9 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-propylhexyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(2-propylhexyl) ester
• CAS No: 85851-84-9
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 726247
• PubChem ID: 3020992
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1,2-bis(2-propylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(2-propylhexyl) ester
• bis(2-propylhexyl) benzene-1,2-dicarboxylate
• bis(2-propylhexyl) phthalate

• Inchi： 1S/C26H42O4/c1-5-9-15-21(13-7-3)19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-22(14-8-4)16-10-6-2/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
• InChI Key： NQHKLPYJSBLNDH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC(CCC)CCCC)=O)CC(CCC)CCCC

Computed Properties

• Exact Mass: 418.30831
• Monoisotopic Mass: 418.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.973
• Boiling Point: 405.7°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters